1-{2-[(7E)-7-(4-chlorobenzylidene)-3-(4-chlorophenyl)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]-2-oxoethyl}-5-phenyl-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione

Specification

• Molecular Formula: C32H26Cl2N6O3
• Molecular Weight: 613.5 g/mol
• IUPAC Name: 3-[2-[(7E)-3-(4-chlorophenyl)-7-[(4-chlorophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]-2-oxoethyl]-5-phenyl-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• Standard InChI: InChI=1S/C32H26Cl2N6O3/c33-22-13-9-19(10-14-22)17-21-5-4-8-25-27(21)36-40(29(25)20-11-15-23(34)16-12-20)26(41)18-38-30-28(35-37-38)31(42)39(32(30)43)24-6-2-1-3-7-24/h1-3,6-7,9-17,25,28-30H,4-5,8,18H2/b21-17+
• Standard InChI Key: QZVJYOSEPOUHQJ-HEHNFIMWSA-N
• Isomeric SMILES: C1CC2C(N(N=C2/C(=C/C3=CC=C(C=C3)Cl)/C1)C(=O)CN4C5C(C(=O)N(C5=O)C6=CC=CC=C6)N=N4)C7=CC=C(C=C7)Cl
• Canonical SMILES: C1CC2C(N(N=C2C(=CC3=CC=C(C=C3)Cl)C1)C(=O)CN4C5C(C(=O)N(C5=O)C6=CC=CC=C6)N=N4)C7=CC=C(C=C7)Cl

Introduction

Chemical Identity and Molecular Properties

Structural Composition

The compound is a polycyclic system integrating an indazole core, a pyrrolotriazole dione moiety, and multiple aromatic substituents. Its IUPAC name, 3-[2-[(7E)-3-(4-chlorophenyl)-7-[(4-chlorophenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]-2-oxoethyl]-5-phenyl-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione, reflects its intricate architecture. Key features include:

• Indazole subunit: A bicyclic system with a 3,4,5,6-tetrahydro-3H-indazol-2-yl group substituted at C3 with a 4-chlorophenyl ring and at C7 with a 4-chlorobenzylidene moiety in the E configuration.

• Pyrrolotriazole dione: A fused triazole-pyrrolidine system with two ketone groups at positions 4 and 6.

• Linker: A 2-oxoethyl group connecting the indazole and pyrrolotriazole dione units.

Molecular Formula and Physicochemical Data

The molecular formula is C32H26Cl2N6O3, with a molecular weight of 613.5 g/mol. Table 1 summarizes critical physicochemical properties:

Table 1: Molecular Properties of the Compound

Property	Value
Molecular Formula	C32H26Cl2N6O3
Molecular Weight	613.5 g/mol
IUPAC Name	See Section 1.1
SMILES	C1CC2C(N(N=C2/C(=C/C3=CC=C(C=C3)Cl)/C1)C(=O)CN4C5C(C(=O)N(C5=O)C6=CC=CC=C6)N=N4)C7=CC=C(C=C7)Cl
InChI Key	QZVJYOSEPOUHQJ-HEHNFIMWSA-N

The presence of two chlorine atoms and multiple nitrogen-rich rings suggests moderate polarity, likely influencing solubility and pharmacokinetic behavior.

Synthetic Strategies and Reaction Pathways

Retrosynthetic Analysis

The compound’s synthesis likely involves modular assembly of its indazole and pyrrolotriazole dione subunits, followed by coupling via a ketone-containing linker. Drawing from analogous syntheses, plausible steps include:

• Indazole core formation: Cyclocondensation of hydrazine derivatives with 1,3-dicarbonyl precursors to construct the bicyclic indazole system.

• Pyrrolotriazole dione synthesis: Oxidative cyclization of triazole intermediates with maleic anhydride derivatives.

• Coupling reaction: Use of N,N'-carbonyl diimidazole (CDI) to activate carboxylic acid intermediates for amide bond formation, as demonstrated in related 1,2,3-triazole hybrids.

Hypothetical Synthetic Route

While explicit details for this compound are unavailable, Figure 1 outlines a proposed pathway based on methods for structurally related molecules:

Figure 1: Proposed Synthesis

• Indazole subunit preparation:

  • Condensation of 4-chlorobenzaldehyde with cyclohexanone derivatives to form a chalcone intermediate.

  • Cyclocondensation with hydrazine under acidic conditions to yield the indazole core.

• Pyrrolotriazole dione synthesis:

  • [3+2] Cycloaddition of an azide with a maleimide derivative, followed by oxidation to introduce ketone groups.

• Coupling:

  • Activation of the indazole’s carboxylic acid derivative with CDI, followed by nucleophilic attack by the pyrrolotriazole dione’s amine group.

Key reaction conditions may include refluxing in acetonitrile or THF, with yields optimized through catalyst selection (e.g., iodine for oxidative steps).

Structural Characterization and Spectral Data

X-ray Crystallography

Compound Class	Target	IC50/EC50
1,2,3-Triazole hybrids	EGFR/VEGFR-2	83 nM (EGFR)
Pyrazole derivatives	Carbonic anhydrase	0.18 µM

The presence of chlorophenyl groups may enhance membrane permeability, while the triazole ring could mediate target binding via hydrogen bonding.

Computational Predictions

ADMET Properties:

• LogP: Predicted ~4.2 (moderate lipophilicity).

• Solubility: Low aqueous solubility due to aromaticity.

• Bioavailability: Likely limited by molecular weight (>500 g/mol).

These predictions align with challenges in drug development for large heterocycles but suggest potential for prodrug modification.

Applications and Future Directions

Therapeutic Prospects

The compound’s dual heterocyclic architecture positions it as a candidate for:

• Oncology: Targeting tyrosine kinases (EGFR/VEGFR-2) based on triazole-oxadiazole hybrids’ efficacy.

• Neurology: Cholinesterase inhibition for Alzheimer’s disease, inferred from pyrazole derivatives.

Synthetic Challenges and Innovations

Future work should prioritize:

• Route optimization: Transitioning from multistep linear syntheses to one-pot multicomponent reactions.

• Stereochemical control: Ensuring E configuration of the benzylidene group through catalyst screening.